Cas no 2138543-67-4 (N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide)

N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a 1,2,4-triazole core substituted with a piperidinyl group and a nitrobenzenesulfonamide moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly in targeting enzymes or receptors where sulfonamide-based inhibitors are effective. The presence of the nitro group enhances electrophilic reactivity, while the triazole-piperidine scaffold may contribute to improved binding affinity and selectivity. Its well-defined molecular structure allows for precise modifications, making it a valuable intermediate in the synthesis of biologically active molecules. Suitable for research applications requiring sulfonamide-based scaffolds with tunable properties.
N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide structure
2138543-67-4 structure
Product Name:N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide
CAS No:2138543-67-4
MF:C14H18N6O4S
MW:366.395520687103
CID:6422731
PubChem ID:165947467
Update Time:2025-06-23

N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide
    • 2138543-67-4
    • EN300-1167330
    • Inchi: 1S/C14H18N6O4S/c1-19-14(16-13(17-19)10-6-8-15-9-7-10)18-25(23,24)12-4-2-11(3-5-12)20(21)22/h2-5,10,15H,6-9H2,1H3,(H,16,17,18)
    • InChI Key: RWZAZZXZLOBCQN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1N(C)N=C(C2CCNCC2)N=1)(=O)=O

Computed Properties

  • Exact Mass: 366.11102425g/mol
  • Monoisotopic Mass: 366.11102425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 143Ų

N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1167330-0.05g
2138543-67-4
0.05g
$983.0 2023-05-24
Enamine
EN300-1167330-0.1g
2138543-67-4
0.1g
$1031.0 2023-05-24
Enamine
EN300-1167330-0.25g
2138543-67-4
0.25g
$1078.0 2023-05-24
Enamine
EN300-1167330-0.5g
2138543-67-4
0.5g
$1124.0 2023-05-24
Enamine
EN300-1167330-1.0g
2138543-67-4
1g
$1172.0 2023-05-24
Enamine
EN300-1167330-2.5g
2138543-67-4
2.5g
$2295.0 2023-05-24
Enamine
EN300-1167330-5.0g
2138543-67-4
5g
$3396.0 2023-05-24
Enamine
EN300-1167330-10.0g
2138543-67-4
10g
$5037.0 2023-05-24
Enamine
EN300-1167330-50mg
2138543-67-4
50mg
$983.0 2023-10-03
Enamine
EN300-1167330-100mg
2138543-67-4
100mg
$1031.0 2023-10-03

Additional information on N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide

N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide: A Comprehensive Overview

The compound N-[1-methyl-3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138543674) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a nitrobenzene ring and a triazole moiety substituted with a piperidine ring. The combination of these functional groups makes this compound unique and versatile in terms of its chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamides in drug discovery and development due to their ability to act as bioisosteres of carboxylic acids and other functional groups. The presence of the triazole ring in this compound further enhances its potential as a bioactive molecule, as triazoles are known for their ability to form hydrogen bonds and participate in various non-covalent interactions with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Key steps include the preparation of the triazole ring via a click reaction or other cyclization methods, followed by the introduction of the piperidine substituent and the sulfonamide group. Researchers have explored various strategies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity.

One of the most promising applications of this compound lies in its potential as a drug candidate for treating various diseases. The nitrobenzene group in the molecule contributes to its antioxidant properties, which could be beneficial in combating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, the sulfonamide group has been shown to exhibit anti-inflammatory and analgesic effects, making this compound a strong candidate for pain management therapies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, revealing its potential binding affinities towards various biological targets such as enzymes, receptors, and ion channels. These studies have provided valuable insights into the molecular mechanisms underlying its bioactivity and have guided further optimization efforts to enhance its pharmacokinetic properties.

In terms of material science applications, this compound has shown promise as a building block for constructing advanced materials with tailored properties. The triazole ring's ability to form robust hydrogen bonds makes it an ideal component for self-healing polymers and stimuli-responsive materials. Furthermore, the presence of the sulfonamide group introduces additional functionality that can be exploited for applications ranging from catalysis to sensors.

Environmental considerations are also playing an increasingly important role in the development of compounds like this one. Researchers are exploring green chemistry approaches to synthesize this molecule using renewable feedstocks and energy-efficient processes. For instance, the use of biocatalysts such as enzymes has been proposed as an eco-friendly alternative to traditional synthetic methods.

Despite its many advantages, there are challenges associated with the large-scale production and commercialization of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance must be addressed before it can be widely adopted in industrial settings.

In conclusion, N-[1-methyl-3-(piperidin-4-yll)-1H - ̃ -triazol - 5 - yl] - ̃ - nitrobenzene - ̃ - sulfonamide (CAS No: 2138543674) is a highly promising compound with diverse applications across multiple fields. Its unique chemical structure endows it with valuable properties that make it an attractive target for further research and development.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.